Cas no 2034496-25-6 (1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide
• CAS No: 2034496-25-6
• MF: C₁₇H₁₅N₅O₂
• MW: 321.333302736282
• CID: 6286129
• PubChem ID: 122246658
• Update Time: 2025-07-21

1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide
• 2034496-25-6
• F6573-2096
• 1-methyl-2-oxo-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}-1,2-dihydropyridine-3-carboxamide
• 1-methyl-2-oxo-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]pyridine-3-carboxamide
• 1-methyl-2-oxo-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)-1,2-dihydropyridine-3-carboxamide
• AKOS032469382

• Inchi： 1S/C17H15N5O2/c1-22-9-3-5-13(17(22)24)16(23)21-11-14-15(20-8-7-19-14)12-4-2-6-18-10-12/h2-10H,11H2,1H3,(H,21,23)
• InChI Key： KHANDPAZVNFMOB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN(C)C1=O)NCC1C(C2C=NC=CC=2)=NC=CN=1

Computed Properties

• Exact Mass: 321.12257474g/mol
• Monoisotopic Mass: 321.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.1Ų

Additional information on 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 2034496-25-6)

The compound 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 2034496-25-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining pyridine, pyrazine, and carboxamide moieties, makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential applications in kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions in oncology and autoimmune diseases.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of compounds like 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide. Its pyridine-pyrazine hybrid scaffold offers exceptional versatility, enabling interactions with diverse biological targets. This adaptability has led to investigations into its role in cancer immunotherapy and neurodegenerative disease research, addressing pressing global health challenges. The compound's CAS No. 2034496-25-6 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies.

The synthesis of 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as HPLC purification and NMR characterization ensure its chemical integrity, a topic frequently searched by synthetic chemists optimizing yield and scalability. The compound's logP and solubility profiles are also widely discussed, as these properties directly impact its bioavailability and drug-likeness—key considerations in modern medicinal chemistry.

From a commercial perspective, CAS No. 2034496-25-6 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its relevance to high-throughput screening libraries underscores its value in identifying lead compounds. Additionally, the rise of AI-driven drug discovery has amplified interest in such molecules, as machine learning models increasingly predict their binding affinities against novel targets like SARS-CoV-2 proteases or Alzheimer's disease biomarkers.

Environmental and regulatory aspects of 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide are equally critical. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's green chemistry metrics—such as atom economy and waste reduction—are frequently evaluated to align with sustainable research practices, a trending topic among pharma ESG initiatives.

In conclusion, 1-methyl-2-oxo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1,2-dihydropyridine-3-carboxamide represents a compelling case study in contemporary drug development. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends like precision medicine and computational chemistry ensure its continued relevance. As scientific databases and patent filings expand, CAS No. 2034496-25-6 will likely remain a focal point for innovation in life sciences.